Cas no 53398-76-8 (2,4-Hexadienal,(2E,4Z)-)
2,4-Hexadienal,(2E,4Z)- structure
Product Name:2,4-Hexadienal,(2E,4Z)-
2,4-Hexadienal,(2E,4Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienal,(2E,4Z)-
- 2,4-HEXADIENAL
- (E,Z)-Hexa-2,4-dienal
- 2,4-Hexadienal, (E,Z)-
- NSC-68096
- NSC-16184
- (E,Z)-2,4-Hexadienal
- InChI=1/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2-,5-4
- Hexa-trans-2-cis-4-dien-1-al
- TRANS,CIS-2,4-HEXADIENAL
- NSC68096
- (2E,4Z)-hexa-2,4-dienal
- TRANS-2,CIS-4-HEXADIENAL
- UNII-PZH36QTK6N
- DTXSID70886050
- PZH36QTK6N
- 53398-76-8
- 2,4-Hexadienal, (2E,4Z)-
- HEXADIENAL, 2,4-(TRANS, CIS)
- BATOPAZDIZEVQF-AWYLAFAOSA-N
- NSC16184
- trans,cis-2,4-Hexandienal
-
- Inchi: 1S/C6H8O/c1-2-3-4-5-6-7/h2-6H,1H3/b3-2-,5-4+
- InChI Key: BATOPAZDIZEVQF-AWYLAFAOSA-N
- SMILES: O=C/C=C/C=C\C
Computed Properties
- Exact Mass: 96.05754
- Monoisotopic Mass: 96.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: liquid
- Density: 0.857
- Boiling Point: 174 deg C; 76 deg C @ 30 mm Hg
- Flash Point: 68℃
- Refractive Index: 1.541
- PSA: 17.07
- LogP: 1.31760
2,4-Hexadienal,(2E,4Z)- Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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